Cas no 2228188-97-2 (1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol)

• Product Name: 1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol
• CAS No: 2228188-97-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6585931
• PubChem ID: 165698297
• Update Time: 2025-07-19

1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol
• EN300-1803378
• 2228188-97-2

• Inchi： 1S/C11H12N2O/c1-3-10(14)11-8-6-4-5-7-9(8)12-13(11)2/h3-7,10,14H,1H2,2H3
• InChI Key： QVMPZBNKYBKFNJ-UHFFFAOYSA-N
• SMILES： OC(C=C)C1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on 1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol

Introduction to 1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol (CAS No: 2228188-97-2)

1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228188-97-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic alcohol, featuring a propenyl group and a methyl-substituted indazole core, has garnered attention due to its structural uniqueness and potential biological activities. The compound’s molecular framework, characterized by its fused indazole ring system and an alkenyl substituent, positions it as a promising candidate for further exploration in medicinal chemistry.

The indazole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrazole ring, is well-documented for its presence in various bioactive molecules. In particular, derivatives of indazole have shown promise in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The presence of a methyl group at the 2-position of the indazole ring in 1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol introduces additional conformational flexibility, which may influence its interaction with biological targets. This structural feature is particularly intriguing for medicinal chemists seeking to optimize binding affinities and selectivity.

The propenyl group at the 1-position of the molecule adds another layer of complexity, enabling diverse functionalization strategies. This alkenyl side chain can serve as a scaffold for further derivatization, allowing chemists to explore modifications that enhance pharmacokinetic properties or target specific enzymes or receptors. The hydroxyl group at the terminal position of the propenyl chain provides a site for hydrogen bonding interactions, which are critical for drug-receptor binding affinity. Such interactions are often pivotal in determining the efficacy and selectivity of pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol for potential biological activity. These computational approaches allow researchers to predict binding modes and affinity profiles with high accuracy, thereby accelerating the drug discovery process. Studies have indicated that indazole derivatives can interact with various protein targets, including kinases, transcription factors, and ion channels. The structural features of 1-(2-methyl-2H-indazol-3-yl)prop-2-en-1-ol make it a candidate for inhibiting or modulating such targets, potentially leading to therapeutic applications.

In vitro studies have begun to uncover the pharmacological profile of 1-(2-methyl-2H-indazol-3-yl)propenone, demonstrating its ability to modulate certain enzymatic pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on specific kinases involved in cancer progression. Additionally, its interaction with cellular receptors has been explored, revealing potential applications in treating neurological disorders. These findings underscore the compound’s versatility and highlight its importance as a lead structure in drug development.

The synthesis of 1-(2-methylindazolizinone)-3-propene represents another area of interest within this chemical class. The synthesis involves multi-step organic transformations that introduce the requisite functional groups while maintaining regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the indazole core with high precision. These synthetic strategies not only enhance yield but also allow for scalable production, which is essential for preclinical and clinical studies.

The pharmacokinetic properties of 1-(2-methylindazolinone)-3-propene are also under investigation to ensure that it meets the criteria for further development into a therapeutic agent. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine whether a compound can progress to clinical trials. Preliminary pharmacokinetic studies suggest that modifications to the propenyl chain could improve these properties significantly. Such optimization efforts are crucial for ensuring that the compound remains viable throughout the drug development pipeline.

Future research directions include exploring analogs of 1-(5-methylindazolinone)-3-propene, where variations in substitution patterns may lead to enhanced biological activity or improved pharmacokinetic profiles. High-throughput screening (HTS) techniques combined with structure-based drug design will likely play a pivotal role in identifying promising derivatives. Additionally, integrating machine learning models with experimental data could further accelerate the discovery process by predicting novel scaffolds with desired properties.

The role of (E)-3-hydroxy-N-[4-(methylindazolinone)]propaenoate as an intermediate in synthesizing more complex indazole derivatives cannot be overstated. This compound serves as a key building block for constructing larger molecular frameworks while maintaining key pharmacophoric elements necessary for biological activity. Its synthesis involves carefully controlled reactions that preserve functional group integrity, ensuring compatibility with subsequent derivatization steps.

The broader significance of indazole derivatives extends beyond their potential therapeutic applications. These compounds have been studied for their role in modulating immune responses and their anti-inflammatory properties. In particular, derivatives targeting immune checkpoint proteins have shown promise in treating autoimmune diseases and cancer immunotherapy. The structural diversity within this chemical class allows researchers to fine-tune interactions with biological targets, thereby expanding their therapeutic potential.

In conclusion,(E)-N-[4-(methylindazolinone)]isopropenone represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features—combining an indazole core with an alkenyl side chain—position it as a versatile scaffold for drug discovery efforts aimed at treating various diseases. As computational methods continue to evolve and synthetic techniques improve,(E)-N-[4-(methylindazolinone)]isopropenone and its analogs will remain at forefront of medicinal chemistry research.